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Compound of Interest

Compound Name: Latanoprost-d4

Cat. No.: B10767210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and storage

conditions for Latanoprost-d4. The information presented is critical for ensuring the integrity of

this compound in research and pharmaceutical development settings. While the data is

primarily based on its non-deuterated analogue, Latanoprost, the principles of stability and

degradation are directly applicable to Latanoprost-d4 due to their structural similarity.

Core Stability Profile
Latanoprost is a prostaglandin F2α analogue, characterized as an isopropyl ester prodrug. Its

stability is influenced by several environmental factors, including temperature, light, and pH.

The primary degradation pathway is the hydrolysis of the isopropyl ester to form the biologically

active Latanoprost acid.

Storage Recommendations
To maintain the integrity of Latanoprost-d4, the following storage conditions are

recommended:

Unopened Containers: Should be stored in a refrigerator at 2°C to 8°C (36°F to 46°F) and

protected from light.[1][2]

Opened Containers: Once opened, the solution can be stored at room temperature, up to

25°C (77°F), for up to six weeks.[2][3] It should still be protected from light.
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Shipping: During shipment, Latanoprost may be maintained at temperatures up to 40°C

(104°F) for a period not exceeding 8 days.[2][4]

Quantitative Stability Data
The stability of Latanoprost has been assessed under various stress conditions. The following

tables summarize the key quantitative findings.

Table 1: Thermal Stability of Latanoprost
Temperature (°C) Stability Assessment

Time for 10% Degradation
(t90)

4 Stable for at least 30 days Not Applicable

25 Stable for at least 30 days Not Applicable

50 Degradation observed 8.25 days[5][6]

70 Rapid degradation 1.32 days[5][6]

Table 2: Photostability of Latanoprost
Light Source Exposure Duration Observation

Ultraviolet A (UVA) 4 hours
Less effective in causing

degradation

Ultraviolet B (UVB) 4 hours
Rapid degradation observed[5]

[6]

Degradation Pathway
The primary degradation pathway for Latanoprost is hydrolysis. Under various stress conditions

such as acidic or alkaline environments and elevated temperatures, the isopropyl ester moiety

is cleaved to form Latanoprost acid (Impurity H).[7]
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Figure 1. Primary degradation pathway of Latanoprost-d4.

Experimental Protocols
The stability of Latanoprost is typically assessed using a stability-indicating High-Performance

Liquid Chromatography (HPLC) method.

HPLC Method for Stability Testing
A common approach for the analysis of Latanoprost and its degradation products involves

reversed-phase HPLC with UV detection.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reversed-phase column, such as a Spherisorb ODS2 C18 (250mm x 4.6mm,

5µm), is often used.[2]

Mobile Phase: A mixture of organic solvents and a buffer. For example, a combination of

methanol, acetonitrile, and a phosphate buffer (pH 5.2) in a ratio of 55:45:05 (v/v/v) has been

reported.[2]

Flow Rate: A typical flow rate is 1.0 mL/min.[2]

Detection: UV detection at a wavelength of 239 nm is suitable for quantification.[2]

Sample Preparation: Samples are diluted with the mobile phase to an appropriate

concentration for analysis.
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Forced Degradation Studies
To understand the degradation pathways and to validate the stability-indicating nature of the

analytical method, forced degradation studies are performed. These studies expose

Latanoprost to harsh conditions to accelerate its degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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